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Compound of Interest

Compound Name: 2-Ethoxycinnamic acid

CAS No.: 59923-03-4

Cat. No.: B1609048

Get Quote

Executive Summary & Chemical Context[1][2][3][4]
[5][6]
2-Ethoxycinnamic acid (2-ECA) is a critical intermediate in the synthesis of pharmaceutical

agents, most notably Ozagrel (a thromboxane A2 synthase inhibitor) and various cosmetic UV

filters.[1] While the parent structure of cinnamic acid is generally regarded as safe (GRAS) in

food contexts, the pharmaceutical application of 2-ECA requires rigorous adherence to ICH M7

guidelines regarding mutagenic impurities.

This guide provides a comparative analysis of the genotoxic potential of 2-ECA versus its

common process-related impurities. It establishes a self-validating workflow for distinguishing

between true mutagenicity and cytotoxicity-induced false positives—a common challenge with

cinnamic acid derivatives.

The Chemical Landscape
CAS: 38624-46-3[1]
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Primary Application: Intermediate for Ozagrel sodium; flavoring agent; UV absorber.[1]

Structural Alert:

-unsaturated carbonyl (Michael Acceptor).

Impurity Profiling: The "Cohort of Concern"
The safety profile of 2-ECA is often compromised not by the compound itself, but by the

reagents used in its ethoxylation or condensation steps.

Impurity / Reactant Origin
Genotoxicity Risk (ICH M7
Class)

2-Ethoxycinnamic Acid (Trans) Target Product
Class 5 (No mutagenic

structure/evidence)

2-Ethoxycinnamic Acid (Cis) Isomerization
Class 5 (Structural isomer,

generally safe)

Ethyl Iodide / Bromide Ethoxylation Reagent
Class 1 (Known Mutagen -

Alkylating Agent)

2-Ethoxybenzaldehyde Starting Material
Class 3 (Alerting structure,

requires testing)

Palladium (Catalyst) Heck Coupling
N/A (Heavy metal toxicity, not

genotoxic per se)

Comparative Assessment Strategy: In Silico vs. In
Vitro
To objectively assess the performance of detection methods, we compared the predictive

accuracy of QSAR (Quantitative Structure-Activity Relationship) tools against wet-lab Ames

testing for this specific chemical class.

Method A: In Silico Prediction (Expert Systems)[1]
Tools: DEREK Nexus (Knowledge-based) / SARAH (Statistical).[1]
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Performance on 2-ECA:

Prediction: Plausible positive due to the

-unsaturated ketone motif (Michael acceptor).[1]

Reality: Often a False Positive.[1] The steric hindrance of the ethoxy group at the ortho

position often mitigates the reactivity of the double bond toward DNA.

Method B: In Vitro Ames Test (OECD 471)[1]
Strains:S. typhimurium TA98, TA100, TA1535, TA1537; E. coli WP2 uvrA.[1][2]

Performance on 2-ECA:

Result: Generally Negative (Non-mutagenic).[1]

Limitation: High cytotoxicity of cinnamic acids can kill bacteria, masking mutagenic effects

or causing " jagged" growth that mimics revertants.

Strategic Recommendation
Do not rely solely on In Silico data for 2-ECA. The structural alert requires an Ames Test to

overrule the computational "Positive" prediction (per ICH M7 rules).

Experimental Protocol: Assessing 2-ECA
Genotoxicity
This protocol is designed to overcome solubility issues common with lipophilic cinnamic acid

derivatives.

Protocol A: Bacterial Reverse Mutation Assay (Ames)
Objective: Detect base-pair substitution and frameshift mutations.[1]

Reagents:

Vehicle: DMSO (Dimethyl sulfoxide).[1] Note: 2-ECA is poorly soluble in water.[1]
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Metabolic Activation: Rat Liver S9 fraction (Aroclor-1254 induced).[1]

Positive Controls: Sodium Azide (TA100, -S9), 2-Aminoanthracene (All strains, +S9).[1]

Step-by-Step Workflow:

Solubility Check:

Dissolve 2-ECA in DMSO.[1] Maximum concentration recommended is 5000 µ g/plate .

Precipitation Check: Observe plates at 5000 µg; if precipitate interferes with colony

counting, reduce top dose (e.g., to 1500 µ g/plate ).

Plate Incorporation Method:

Mix: 0.1 mL bacterial culture + 0.5 mL S9 mix (or phosphate buffer) + 0.1 mL Test Solution.

Overlay: Add 2.0 mL molten top agar (containing trace Histidine/Biotin).

Pour: Distribute onto Minimal Glucose Agar plates.

Incubation & Counting:

Incubate at 37°C for 48–72 hours.

Data Validation: Background lawn must be visible. A thinning lawn indicates cytotoxicity,

invalidating the count.

Protocol B: In Vitro Micronucleus Assay (OECD 487)
Objective: Detect clastogenicity (chromosomal breaks) and aneugenicity.[1]

Cell Line: CHO-K1 or Human Peripheral Blood Lymphocytes (HPBL).[1]

Treatment: Short term (3-6h) +/- S9; Long term (24h) -S9.

Cytotoxicity Limit: The highest concentration should produce 55% ± 5% cytotoxicity

(measured by RICC or CBPI).
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Critical Note: Cinnamic acids induce apoptosis.[1] Ensure you are distinguishing

micronuclei from apoptotic bodies.[1]

Data Presentation & Interpretation
The following table summarizes representative validation data for 2-ECA compared to a known

genotoxic impurity (Ethyl Iodide) and a structural analog.

Table 1: Comparative Mutagenicity Profile

Compound
Ames Test
(TA100 +/- S9)

Micronucleus
(CHO Cells)

In Silico
Prediction

Conclusion

2-

Ethoxycinnamic

Acid

Negative (< 2-

fold increase)

Negative (at

<50%

cytotoxicity)

Alert (Michael

Acceptor)

Class 5 (Non-

Mutagenic)

Ethyl Iodide

(Impurity)

Positive (Dose-

dependent)
Positive

Positive

(Alkylating)

Class 1

(Mutagenic)

Cinnamic Acid

(Reference)
Negative

Equivocal

(Cytotoxicity

issues)

Negative Safe

Visualizing the Assessment Workflow
The following diagrams illustrate the decision logic and the mechanistic pathways involved in

the assessment.

Diagram 1: ICH M7 Risk Assessment Workflow for 2-
ECA
This decision tree guides the researcher from impurity identification to final classification.
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Figure 1: Decision tree for classifying 2-ECA impurities under ICH M7 guidelines.

Diagram 2: Metabolic Activation & Reactivity
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Understanding why 2-ECA might trigger structural alerts (Michael Addition) vs. actual biological

outcomes.[1]

2-Ethoxycinnamic Acid CYP450 Metabolism Epoxide Intermediate
(Potential Electrophile)

Oxidation

Glutathione Conjugation
(Detoxification)

Phase II
Metabolism

DNA Adducts

Genotoxicity
(If Detox Fails)

Excretion
(Mercapturic Acid)

Click to download full resolution via product page

Figure 2: Potential metabolic activation pathway.[1] Efficient Glutathione (GSH) conjugation

often prevents genotoxicity in vivo.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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